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Compound Name:

Tert-butyl

octahydrocyclopenta[c]pyrrol-4-

ylcarbamate

Cat. No.: B062035 Get Quote

Technical Guide: Tert-butyl
octahydrocyclopenta[c]pyrrol-4-ylcarbamate
For Researchers, Scientists, and Drug Development Professionals

Introduction
Tert-butyl octahydrocyclopenta[c]pyrrol-4-ylcarbamate is a heterocyclic organic compound

that belongs to the class of carbamates. Its structure features a fused bicyclic system

consisting of a cyclopentane ring and a pyrrolidine ring, with a tert-butoxycarbonyl (Boc)

protecting group attached to an amino function. This compound is primarily utilized as a

building block or intermediate in the synthesis of more complex molecules, particularly in the

field of medicinal chemistry and drug discovery. The Boc protecting group makes it a valuable

synthon for introducing the octahydrocyclopenta[c]pyrrole moiety in a controlled manner during

multi-step synthetic sequences.

Chemical and Physical Properties
A summary of the known chemical and physical properties of tert-butyl
octahydrocyclopenta[c]pyrrol-4-ylcarbamate is provided below. It is important to note that

several stereoisomers of this compound exist, and properties may vary between them. The
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data presented here primarily corresponds to the general structure and the most commonly

cited CAS numbers.

Identifiers and General Properties
Property Value Reference

IUPAC Name

tert-butyl N-(1,2,3,3a,4,5,6,6a-

octahydrocyclopenta[c]pyrrol-

4-yl)carbamate

[1]

Synonyms

(octahydrocyclopenta[c]pyrrol-

4-yl)carbamic acid tert-butyl

ester, N-tert-butyl-N-

{octahydrocyclopenta[c]pyrrol-

4-yl}carbamate

[2]

CAS Number
185693-12-3 (for the general

structure)
[1][2]

1228030-08-7 (for a specific

stereoisomer mixture: tert-butyl

(3aR,4S,6aS)-

octahydrocyclopenta[c]pyrrol-

4-ylcarbamate compound with

tert-butyl (3aS,4R,6aR)-

octahydrocyclopenta[c]pyrrol-

4-ylcarbamate (1:1))

[3]

Molecular Formula C12H22N2O2 [2]

Molecular Weight 226.32 g/mol [2]

Physical Form Solid, Off-white powder

Physicochemical Data
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Property Value Notes Reference

Density 1.07 g/cm³ Calculated [2]

Polar Surface Area

(PSA)
50.4 Å² Calculated [2]

logP (XLogP3) 2.22880 Calculated [2]

Melting Point Not available
Experimental data not

found in literature.

Boiling Point Not available
Experimental data not

found in literature.

Solubility Insoluble in water

Qualitative data.

Specific solubility in

organic solvents is not

well-documented.

[4]

Spectroscopic Data
Detailed spectroscopic data such as ¹H NMR, ¹³C NMR, IR, and mass spectra for tert-butyl
octahydrocyclopenta[c]pyrrol-4-ylcarbamate are not readily available in the public domain.

Commercial suppliers may provide this data upon request for specific batches of the

compound.[1][5]

Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis of tert-butyl
octahydrocyclopenta[c]pyrrol-4-ylcarbamate are not extensively documented in publicly

accessible literature. The compound is often cited as a commercially available intermediate in

patent literature for the synthesis of more complex pharmaceutical agents, without detailed

procedures for its own preparation.

A general approach to the synthesis of such a molecule would involve the Boc-protection of the

corresponding amine, octahydrocyclopenta[c]pyrrol-4-amine.

General Protocol for Boc Protection of an Amine
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This is a generalized procedure and would require optimization for the specific substrate.

Materials:

Octahydrocyclopenta[c]pyrrol-4-amine (or its salt)

Di-tert-butyl dicarbonate (Boc₂O)

A suitable base (e.g., triethylamine, sodium bicarbonate)

A suitable solvent (e.g., dichloromethane, tetrahydrofuran, 1,4-dioxane, water)

Procedure:

Dissolve the amine in the chosen solvent.

Add the base to the solution.

Slowly add a solution of di-tert-butyl dicarbonate in the same solvent to the reaction mixture

at room temperature or 0 °C.

Stir the reaction mixture for a specified time (typically a few hours to overnight) and monitor

the reaction progress by a suitable technique (e.g., TLC or LC-MS).

Upon completion, quench the reaction (e.g., with water or a mild acid).

Extract the product with an organic solvent.

Wash the organic layer with brine, dry it over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄),

and filter.

Concentrate the solvent under reduced pressure to obtain the crude product.

Purify the crude product by a suitable method, such as column chromatography or

recrystallization, to yield the pure tert-butyl octahydrocyclopenta[c]pyrrol-4-ylcarbamate.

Biological Activity and Signaling Pathways
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There is no information available in the scientific literature to suggest that tert-butyl
octahydrocyclopenta[c]pyrrol-4-ylcarbamate has any specific biological activity or is

involved in any signaling pathways. Its primary role appears to be that of a synthetic

intermediate in the preparation of biologically active molecules.

Visualizations
General Synthetic Workflow for Boc Protection
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Click to download full resolution via product page

Caption: General workflow for the synthesis of a Boc-protected amine.

Safety, Handling, and Storage
Hazard Identification

GHS Pictogram: GHS07 (Exclamation Mark)

Signal Word: Warning

Hazard Statements:

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

Precautionary Statements
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Prevention:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[2]

P264: Wash skin thoroughly after handling.[2]

P271: Use only outdoors or in a well-ventilated area.[2]

P280: Wear protective gloves/eye protection/face protection.[2]

Response:

P302 + P352: IF ON SKIN: Wash with plenty of water.[2]

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for

breathing.[2]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.

P312: Call a POISON CENTER or doctor/physician if you feel unwell.

Storage:

P403 + P233: Store in a well-ventilated place. Keep container tightly closed.[2]

P405: Store locked up.[2]

Disposal:

P501: Dispose of contents/container in accordance with local regulations.[2]

Handling and Storage
Handling: Handle in a well-ventilated place. Wear suitable protective clothing, gloves, and

eye/face protection. Avoid contact with skin and eyes. Avoid the formation of dust and

aerosols.[2]
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Storage: Keep container tightly closed in a dry, cool, and well-ventilated place.[2] Stable

under recommended storage conditions.[4][6] Incompatible with strong oxidizing agents.[4]

[6]

Conclusion
Tert-butyl octahydrocyclopenta[c]pyrrol-4-ylcarbamate is a valuable synthetic intermediate,

particularly for the introduction of the octahydrocyclopenta[c]pyrrole scaffold in drug discovery

programs. While its basic chemical identifiers and some calculated properties are known, there

is a notable lack of publicly available, detailed experimental data regarding its physicochemical

properties, spectroscopic characterization, and synthesis. Furthermore, there is no evidence to

date of any intrinsic biological activity. Researchers and drug development professionals should

consider this compound as a building block and may need to perform their own

characterization and synthesis optimization based on general chemical principles. Standard

laboratory safety precautions for handling irritant chemicals should be followed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Tert-butyl octahydrocyclopenta[c]pyrrol-4-ylcarbamate
chemical properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b062035#tert-butyl-octahydrocyclopenta-c-pyrrol-4-
ylcarbamate-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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